Cas no 1206993-44-3 (1-(4-tert-butylphenyl)-3-(1-methylpiperidin-4-yl)methylurea)

• Product Name: 1-(4-tert-butylphenyl)-3-(1-methylpiperidin-4-yl)methylurea
• CAS No: 1206993-44-3
• MF: C₁₈H₂₉N₃O
• MW: 303.442364454269
• CID: 5989576
• PubChem ID: 45504436
• Update Time: 2025-06-08

1-(4-tert-butylphenyl)-3-(1-methylpiperidin-4-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)-3-(1-methylpiperidin-4-yl)methylurea
• 1-(4-(tert-butyl)phenyl)-3-((1-methylpiperidin-4-yl)methyl)urea
• 1-(4-tert-butylphenyl)-3-[(1-methylpiperidin-4-yl)methyl]urea
• VU0493781-1
• F5831-6068
• 1206993-44-3
• AKOS024520413

• Inchi： 1S/C18H29N3O/c1-18(2,3)15-5-7-16(8-6-15)20-17(22)19-13-14-9-11-21(4)12-10-14/h5-8,14H,9-13H2,1-4H3,(H2,19,20,22)
• InChI Key： VSGOXUPHYGXZSO-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)C(C)(C)C)NCC1CCN(C)CC1

Computed Properties

• Exact Mass: 303.231062557g/mol
• Monoisotopic Mass: 303.231062557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.4Ų

Additional information on 1-(4-tert-butylphenyl)-3-(1-methylpiperidin-4-yl)methylurea

Introduction to 1-(4-tert-butylphenyl)-3-(1-methylpiperidin-4-yl)methylurea (CAS No: 1206993-44-3)

1-(4-tert-butylphenyl)-3-(1-methylpiperidin-4-yl)methylurea, identified by its Chemical Abstracts Service (CAS) number 1206993-44-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a 4-tert-butylphenyl moiety linked to a methylurea group and an N-methylpiperidine substituent, exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights.

The structural design of 1-(4-tert-butylphenyl)-3-(1-methylpiperidin-4-yl)methylurea incorporates several key pharmacophoric elements that are commonly explored in drug discovery. The 4-tert-butylphenyl aromatic ring serves as a hydrophobic anchor, enhancing binding affinity to target proteins, while the methylurea group introduces a polar interaction site. The presence of the N-methylpiperidine moiety further modulates the compound's solubility and metabolic stability, making it a promising candidate for further development.

In recent years, there has been growing interest in the exploration of urea-based derivatives as scaffolds for therapeutic agents. Urea functionalities are known to participate in hydrogen bonding interactions, which can be critical for the binding affinity and selectivity of small molecules to biological targets. The compound 1-(4-tert-butylphenyl)-3-(1-methylpiperidin-4-yl)methylurea exemplifies this trend, as its design leverages these interactions to potentially modulate enzyme activity or receptor binding.

One of the most compelling aspects of this compound is its potential application in the development of novel pharmacological agents. The 4-tert-butylphenyl group provides steric bulk, which can be utilized to optimize binding interactions with specific biological targets, while the methylurea and N-methylpiperidine components offer opportunities for fine-tuning pharmacokinetic properties. These features make it an attractive candidate for further investigation in areas such as oncology, inflammation, and neurology.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes and interactions of small molecules with high precision. The structural features of 1-(4-tert-butylphenyl)-3-(1-methylpiperidin-4-yl)methylurea, particularly its aromatic ring system and polar functional groups, suggest that it may interact with proteins in a manner conducive to therapeutic effects. For instance, studies have shown that similar urea derivatives can inhibit kinases or modulate G-protein coupled receptors (GPCRs), which are key targets in many diseases.

The synthesis of 1-(4-tert-butylphenyl)-3-(1-methylpiperidin-4-yl)methylurea presents an interesting challenge due to the complexity of its functional groups. However, modern synthetic methodologies have made it feasible to construct such molecules with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been instrumental in building the desired framework efficiently. These advances in synthetic chemistry have opened up new avenues for exploring the chemical space represented by this compound.

From a medicinal chemistry perspective, the compound's structural features offer several advantages for drug development. The methylurea group can serve as a hydrogen bond acceptor or participate in pi-stacking interactions with aromatic residues in protein targets. Additionally, the N-methylpiperidine moiety can enhance oral bioavailability by improving lipophilicity while maintaining metabolic stability. These properties make it a versatile scaffold for designing molecules with optimized pharmacokinetic profiles.

Current research is focused on evaluating the biological activity of 1-(4-tert-butylphenyl)-3-(1-methylpiperidin-4-yl)methylurea across various disease models. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to cancer progression or inflammatory responses. For example, analogs with similar structural motifs have been reported to interfere with pathways involving cyclin-dependent kinases (CDKs) or Janus kinases (JAKs), which are critical regulators of cell cycle and immune function.

The development of novel therapeutic agents relies heavily on understanding how small molecules interact with biological systems at the molecular level. High-resolution crystal structures of protein-ligand complexes have provided invaluable insights into these interactions, allowing medicinal chemists to rationalize structure-function relationships. In the case of 1-(4-tert-butylphenyl)-3-(1-methylpiperidin-4-yl)methylurea, computational modeling can predict how its structural features align with target proteins, guiding optimization efforts toward improved potency and selectivity.

The future prospects for this compound are promising, given its unique structural attributes and potential biological relevance. As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(4-tert-butylphenyl)-3-(1-methylpiperidin-4-yl)methylurea may find applications in treating a wide range of diseases. Furthermore, advancements in synthetic methodologies will likely enable the efficient production of analogs with tailored properties, expanding their utility in drug discovery programs.